Cas no 1807292-65-4 (5-Cyano-4-ethyl-2-nitrobenzoic acid)
5-Cyano-4-ethyl-2-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-4-ethyl-2-nitrobenzoic acid
-
- Inchi: 1S/C10H8N2O4/c1-2-6-4-9(12(15)16)8(10(13)14)3-7(6)5-11/h3-4H,2H2,1H3,(H,13,14)
- InChI Key: DLGNXIUJCUXEHV-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C#N)C(=CC=1[N+](=O)[O-])CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 341
- XLogP3: 1.8
- Topological Polar Surface Area: 107
5-Cyano-4-ethyl-2-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002645-250mg |
5-Cyano-4-ethyl-2-nitrobenzoic acid |
1807292-65-4 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A010002645-500mg |
5-Cyano-4-ethyl-2-nitrobenzoic acid |
1807292-65-4 | 97% | 500mg |
$790.55 | 2023-09-03 | |
| Alichem | A010002645-1g |
5-Cyano-4-ethyl-2-nitrobenzoic acid |
1807292-65-4 | 97% | 1g |
$1519.80 | 2023-09-03 |
5-Cyano-4-ethyl-2-nitrobenzoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-Cyano-4-ethyl-2-nitrobenzoic acid
Recent Advances in the Study of 5-Cyano-4-ethyl-2-nitrobenzoic Acid (CAS: 1807292-65-4)
5-Cyano-4-ethyl-2-nitrobenzoic acid (CAS: 1807292-65-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This nitrobenzoic acid derivative has shown promising potential in various applications, including drug development, organic synthesis, and material science. The unique structural features of this compound, characterized by the presence of cyano, ethyl, and nitro functional groups, contribute to its diverse reactivity and biological activity.
Recent studies have focused on elucidating the synthetic pathways and optimization strategies for 5-Cyano-4-ethyl-2-nitrobenzoic acid. A 2023 publication in the Journal of Organic Chemistry detailed an efficient, scalable synthesis method using palladium-catalyzed cyanation followed by nitration, achieving a 78% overall yield with high purity (>99%). The study emphasized the importance of reaction temperature control and catalyst selection in minimizing byproduct formation.
In pharmaceutical applications, researchers have investigated the compound's potential as a building block for novel kinase inhibitors. Molecular docking studies suggest that the nitro and cyano groups participate in key hydrogen bonding interactions with ATP-binding sites of various protein kinases. Preliminary in vitro testing against a panel of cancer cell lines showed moderate activity, with IC50 values ranging from 15-45 μM, prompting further structure-activity relationship studies.
The compound's photophysical properties have also attracted attention in materials science. A 2024 study in Advanced Materials demonstrated that 5-Cyano-4-ethyl-2-nitrobenzoic acid exhibits interesting fluorescence characteristics when incorporated into polymer matrices, with potential applications in organic light-emitting diodes (OLEDs) and chemical sensors. The study reported a quantum yield of 0.32 in solid state, with emission maxima tunable between 450-520 nm depending on the matrix composition.
Analytical characterization of 5-Cyano-4-ethyl-2-nitrobenzoic acid has been enhanced by recent developments in mass spectrometry and NMR techniques. A comprehensive spectroscopic analysis published in Analytical Chemistry (2024) provided detailed assignments of all proton and carbon resonances, along with fragmentation patterns in ESI-MS. These reference data are proving invaluable for quality control in industrial production and for metabolite identification in biological studies.
Looking forward, researchers are exploring several promising directions for this compound. These include its potential as a precursor for heterocyclic synthesis, its role in metal-organic frameworks (MOFs), and its application in prodrug design. The compound's stability under physiological conditions (t1/2 > 24 hours in PBS at pH 7.4) makes it particularly attractive for pharmaceutical applications requiring sustained release formulations.
1807292-65-4 (5-Cyano-4-ethyl-2-nitrobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)